Cas no 21665-71-4 ( )

• Product Name: &nbsp
• CAS No: 21665-71-4
• MF: C₁₆H₁₂N₄
• MW: 260.29328250885
• CID: 911962
• PubChem ID: 314259
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-benzo[e]benzotriazol-2-ylaniline
• 2-(p-Aminophenyl)-1,2,3-Naphthotriazol
• 2-(p-Amino-phenyl)-naphtho< 1.2> triazol
• 2-< 4-Amino-phenyl> -naphtho< 1,2> triazol
• 4-naphtho[1,2-d][1,2,3]triazol-2-yl-aniline
• AC1L7P8Q
• NSC231543
• SCHEMBL11911474
• 21665-71-4
• NSC-231543
• DTXSID80310750
• &nbsp;

• Inchi： 1S/C16H12N4/c17-12-6-8-13(9-7-12)20-18-15-10-5-11-3-1-2-4-14(11)16(15)19-20/h1-10H,17H2
• InChI Key： LDMKMQLBZMPVTE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)N=C2C=CC3C=CC=CC=3C2=N1

Computed Properties

• Exact Mass: 260.10636
• Monoisotopic Mass: 260.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73
• LogP: 3.73710